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Compound of Interest

Compound Name: Reynosin

Cat. No.: B1680571 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of the novel compound Reynosin. Adherence to these guidelines is mandatory to ensure the

safety of all laboratory personnel and the integrity of the research environment.

1. Hazard Identification and Risk Assessment

Reynosin is a potent, crystalline solid with suspected high biological activity. While

comprehensive toxicological data is pending, preliminary studies indicate potential for

respiratory irritation, skin sensitization, and moderate acute toxicity upon ingestion. A thorough

risk assessment must be conducted before any new procedure involving Reynosin.

2. Personal Protective Equipment (PPE)

The following PPE is mandatory for all personnel handling Reynosin in its powdered form.
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PPE Component Specification Rationale

Gloves Nitrile, double-gloved

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection against tears and

contamination.

Eye Protection Chemical splash goggles

Protects against airborne

particles and accidental

splashes.

Respiratory Protection
NIOSH-approved N95

respirator

Prevents inhalation of fine

Reynosin particles. A higher

level of respiratory protection

may be required based on the

specific procedure's risk

assessment.

Lab Coat Full-length, cuffed sleeves
Protects skin and personal

clothing from contamination.

Footwear Closed-toe shoes Protects feet from spills.

Experimental Protocol: Safe Weighing of Reynosin
Powder
This protocol outlines the procedure for safely weighing powdered Reynosin for experimental

use.

Materials:

Reynosin powder

Analytical balance

Weighing paper or boat

Spatula
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Waste container for contaminated sharps and consumables

Decontamination solution (e.g., 10% bleach solution)

Procedure:

Preparation:

Don all required PPE as specified in the table above.

Ensure the analytical balance is located within a certified chemical fume hood.

Prepare the work surface by laying down absorbent, disposable bench paper.

Pre-label all necessary tubes and containers.

Weighing:

Place a new piece of weighing paper or a weighing boat on the analytical balance and

tare.

Carefully transfer the desired amount of Reynosin powder from the stock container to the

weighing paper using a clean spatula.

Once the desired weight is achieved, securely close the stock container.

Carefully transfer the weighed Reynosin to the pre-labeled container.

Decontamination and Disposal:

Dispose of the used weighing paper/boat and any other contaminated consumables in the

designated hazardous waste container.

Wipe down the spatula, the interior of the fume hood, and any other potentially

contaminated surfaces with the appropriate decontamination solution.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,

lab coat, and respirator).
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Wash hands thoroughly with soap and water.

Diagrams
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Caption: PPE selection workflow for handling Reynosin.
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Caption: Disposal pathway for Reynosin-contaminated waste.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Reynosin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680571#personal-protective-equipment-for-
handling-reynosin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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